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Compound of Interest

Compound Name: ASP2905

Cat. No.: B605632

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical information for the handling and
disposal of ASP2905, a potent and selective inhibitor of the Kv12.2 potassium channel
encoded by the KCNH3 gene. Adherence to these guidelines is essential to ensure personnel
safety and maintain a compliant laboratory environment.

Personal Protective Equipment (PPE) and Safety
Measures

While a comprehensive Safety Data Sheet (SDS) with specific quantitative exposure limits for
ASP2905 is not publicly available, standard laboratory best practices for handling potent,
biologically active small molecules must be strictly followed. The following table summarizes
the recommended PPE and safety measures.
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Equipment/Procedure

Specification

Eye Protection

ANSI z87.1 certified safety glasses with side

shields or chemical splash goggles.

Hand Protection

Nitrile gloves (double-gloving is recommended).
Change gloves frequently and immediately if

contaminated, torn, or punctured.

Body Protection

A fully buttoned lab coat. Consider a disposable
gown when handling larger quantities or if there

is a risk of splashing.

Respiratory Protection

Not generally required for handling small
gquantities in a well-ventilated area. Use a
NIOSH-approved respirator if aerosolization is

possible or if working with bulk powder.

Engineering Controls

Handle ASP2905 in a certified chemical fume

hood to minimize inhalation exposure.

General Hygiene

Do not eat, drink, or smoke in the laboratory.
Wash hands thoroughly after handling the

compound, even if gloves were worn.

Operational and Disposal Plans

Handling and Storage:

ASP2905 is typically supplied as a solid.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. For long-

term storage, refer to the manufacturer's recommendations, which are often at -20°C or

-80°C.

e Solution Preparation: When preparing solutions, work within a chemical fume hood.

ASP2905 is soluble in DMSO.

Spill Management:
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In the event of a spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if the spill involves powder.

Cover the spill with an absorbent material.

Carefully collect the absorbed material and spilled substance into a sealed, labeled container
for hazardous waste disposal.

Clean the spill area with a suitable detergent and water.
Waste Disposal:

All waste contaminated with ASP2905, including empty containers, disposable labware, and
contaminated PPE, must be treated as hazardous chemical waste.

e Segregation: Collect all ASP2905 waste in a dedicated, clearly labeled, and sealed
hazardous waste container. Do not mix with other waste streams.

o Disposal: Dispose of the hazardous waste through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor. Follow all local,
state, and federal regulations.

Experimental Protocols

Detailed experimental protocols for the use of ASP2905 can be found in the scientific literature.
For example, studies have described its use in in-vitro electrophysiology assays and in-vivo
behavioral studies in animal models.[1][2][3] Researchers should consult these publications for
specific methodologies relevant to their research goals.

Visualizing the Mechanism and Workflow
Signaling Pathway of KCNH3 (Kv12.2) Inhibition by ASP2905

ASP2905 is a potent and selective inhibitor of the KCNH3 (Kv12.2) voltage-gated potassium
channel.[1][4][5][6] These channels play a crucial role in regulating neuronal excitability. By
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blocking the outflow of potassium ions (K+) from the neuron, ASP2905 leads to a more
depolarized resting membrane potential and increased neuronal excitability. This can have
downstream effects on neurotransmitter release and overall neuronal signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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